Cas no 6906-69-0 (Phenol, 4,5-dimethoxy-2-propyl-)

Phenol, 4,5-dimethoxy-2-propyl- structure
6906-69-0 structure
Product name:Phenol, 4,5-dimethoxy-2-propyl-
CAS No:6906-69-0
MF:C11H16O3
MW:196.242943763733
CID:392281
PubChem ID:5314397

Phenol, 4,5-dimethoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,5-dimethoxy-2-propyl-
    • 4,5-dimethoxy-2-propylphenol
    • DTXSID20415652
    • SCHEMBL1276493
    • ghl.PD_Mitscher_leg0.463
    • ISZBIRHKLDXQMU-UHFFFAOYSA-N
    • 6906-69-0
    • 1-hydroxy-6-propyl-3,4-dimethoxybenzene
    • BDBM50321276
    • CHEMBL1163691
    • Inchi: InChI=1S/C11H16O3/c1-4-5-8-6-10(13-2)11(14-3)7-9(8)12/h6-7,12H,4-5H2,1-3H3
    • InChI Key: ISZBIRHKLDXQMU-UHFFFAOYSA-N
    • SMILES: CCCC1=CC(=C(C=C1O)OC)OC

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų
  • XLogP3: 2.8

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